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Compound of Interest

Compound Name: Vinyl propionate

Cat. No.: B091960

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and operational plans for the handling and disposal of vinyl propionate in a
laboratory setting. Adherence to these procedures is vital for ensuring the safety of
researchers, scientists, and drug development professionals.

Chemical Safety and Properties

Vinyl propionate is a colorless, highly flammable liquid with a pungent odor.[1][2] It is
classified as a hazardous chemical due to its flammability, potential for causing skin and eye
irritation, and suspected carcinogenicity.[3][4] Understanding its properties is the first step in
safe handling.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of vinyl propionate.
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Property Value
CAS Number 105-38-4
Molecular Formula C5H802

Molecular Weight 100.12 g/mol [1]
Boiling Point 94-95 °C[5]

Melting Point -80 °C[5]

Density 0.919 g/mL at 25 °CJ[5]

Vapor Pressure

18 mmHg at 25 °C[1][2]

Flash Point

6-8 °C (42-46.4 °F)[1][5]

Occupational Exposure Limits

Not established by OSHA, NIOSH, or ACGIH. It
is recommended to keep exposure to the lowest

feasible concentration.[6][7][8]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE plan is mandatory when handling vinyl propionate. The required

equipment is detailed below.

PPE Requirements for Handling Vinyl Propionate
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PPE Category Specifications and Recommendations

Chemical-resistant gloves are required. Nitrile or
butyl rubber gloves are recommended. Ensure
) gloves are inspected for integrity before each
Hand Protection ] ]
use. For prolonged contact, consider heavier
weight gloves (e.g., 8 mil or greater) or double

gloving.[9][10]

Chemical safety goggles conforming to EN166
or OSHA 29 CFR 1910.133 standards are

Eye and Face Protection mandatory.[4][11] A face shield should be worn
in addition to goggles when there is a significant

risk of splashing.[1]

A laboratory coat is required.[12] For larger
) ] quantities or in case of a potential splash,
Skin and Body Protection ) )
chemical-resistant coveralls or an apron should

be worn.[4][11]

Work should be conducted in a certified
chemical fume hood. If a fume hood is not
) ) available or if exposure limits are likely to be
Respiratory Protection ) o
exceeded, a NIOSH-approved air-purifying
respirator with organic vapor cartridges (e.g.,

3M 6001 series) is required.[3][5][13][14]

The following diagram illustrates the relationship between the hazards of vinyl propionate and
the corresponding protective equipment.
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Vinyl Propionate: Hazards and Corresponding PPE
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Caption: Relationship between vinyl propionate hazards and necessary PPE.

Operational Plan: Step-by-Step Handling Procedure

This section provides a detailed methodology for the safe handling of vinyl propionate in a
laboratory setting.

Experimental Protocol for Handling Vinyl Propionate
e Preparation and Precautionary Measures:
o Ensure a certified chemical fume hood is operational.
o Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

o Remove all potential ignition sources from the work area, including open flames, hot
plates, and spark-producing equipment.[1][11][15]
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o Use non-sparking tools and ensure all equipment is properly grounded to prevent static
discharge.[4][11][15]

o Assemble all necessary materials and equipment before starting the procedure.

e Donning Personal Protective Equipment (PPE):

o Put on a laboratory coat.

o Don chemical safety goggles and a face shield if necessary.

o Wear the appropriate chemical-resistant gloves (nitrile or butyl rubber).

e Handling and Dispensing:

o Conduct all work with vinyl propionate inside a chemical fume hood.[4]

o When transferring the liquid, do so slowly to minimize splashing and vapor generation.

o Keep containers tightly closed when not in use.[11][15]

e Post-Handling:

o Wipe down the work area with an appropriate solvent and then with soap and water.

o Properly remove and dispose of contaminated gloves and any disposable supplies in a
designated hazardous waste container.

o Wash hands thoroughly with soap and water after completing the work.

The following workflow diagram outlines the safe handling process from preparation to
completion.
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Vinyl Propionate Handling Workflow

Step 3: Chemical Handling
- Work inside fume hood

- Dispense slowly
- Keep containers closed

Step 4: Post-Handling & Cleanup
- Decontaminate work area
- Dispose of contaminated items

Step 5: Doff PPE & Wash Hands
- Remove gloves, coat
- Wash hands thoroughly

Procedure Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for safely handling vinyl propionate.

Disposal Plan
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Proper disposal of vinyl propionate and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Experimental Protocol for Vinyl Propionate Waste Disposal
e Waste Segregation and Collection:

o Collect all vinyl propionate waste, including contaminated materials (e.g., absorbent
pads, gloves, pipette tips), in a designated, properly labeled hazardous waste container.

o The container must be made of a material compatible with vinyl propionate, have a tight-
fitting lid, and be kept closed except when adding waste.[16]

o Do not mix vinyl propionate waste with other incompatible waste streams.[16]
e Labeling:

o Label the waste container clearly with "Hazardous Waste," the full chemical name "Vinyl

Propionate,” and a description of the contents (e.g., "liquid waste," "contaminated

debris").[16]
e Storage:

o Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.

o The storage area should be secure, well-ventilated, and have secondary containment to
capture any potential leaks.[16]

o Empty Container Disposal:

o To be considered non-hazardous, an empty container must be triple-rinsed with a suitable
solvent (e.g., acetone or ethanol).[12]

o Collect the first rinsate as hazardous waste. Subsequent rinses may be permissible for
drain disposal depending on local regulations.[12]
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o After rinsing and air-drying in a fume hood, the original label must be completely defaced
or removed before the container can be discarded as regular trash or recycled.[12]

e Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.[16] Do not dispose of vinyl propionate down the drain
or in regular trash.[2][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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vinyl-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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